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Compound of Interest

Compound Name: J 628

Cat. No.: B15577544

Disclaimer: The following information is provided for the chemical compound AZ 628, a potent
Raf kinase inhibitor, based on the high likelihood that "J 628" is a typographical error or internal
shorthand for this substance, given the intended audience of researchers, scientists, and drug
development professionals. It is crucial to confirm the identity of the substance and consult the
specific Safety Data Sheet (SDS) provided by the manufacturer before handling or disposal.

AZ 628 is a powerful, ATP-competitive inhibitor of Raf kinases and is primarily used in
laboratory research, particularly in cancer studies.[1][2][3][4] Proper handling and disposal are
essential to ensure personnel safety and environmental protection.

Essential Safety Information

Before proceeding with disposal, it is imperative to be aware of the hazards associated with AZ
628. While specific toxicity data may be limited as it is intended for research use only, it should
be handled with care.

Summary of Key Safety Data
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Property Value Source
CAS Number 878739-06-1 [1][3][5]
Molecular Formula C27H25N502 [11[31[5]
Molecular Weight 451.52 g/mol [1114]
Appearance White powder [6]

Store at +4°C or -20°C as
Storage N . [1][2][3]
specified by the supplier.

Soluble in DMSO (up to 90
N mg/mL), DMF (up to 25
Solubility ] [3B1141[5]
mg/mL). Insoluble in water and

ethanol.

Purity Typically 298% (HPLC) [1]

Experimental Protocols: Proper Disposal
Procedures

The disposal of AZ 628 and its contaminated materials must be conducted in accordance with
federal, state, and local regulations for hazardous waste.[7]

Step-by-Step Disposal Guidance:

o Personal Protective Equipment (PPE): Always wear appropriate PPE when handling AZ 628.
This includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alab coat or protective suit

o Waste Segregation:
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o Solid Waste: Collect unused AZ 628 powder, contaminated lab supplies (e.g., weigh boats,
pipette tips, vials), and any spill cleanup materials in a designated, clearly labeled
hazardous waste container. The container should be sealed to prevent dust generation.

o Liquid Waste: Solutions of AZ 628 (e.g., in DMSO) should be collected in a separate,
labeled hazardous waste container for flammable or chemical liquids. Do not mix with
aqueous waste streams.

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container.

e Decontamination:

o Decontaminate work surfaces and equipment that have come into contact with AZ 628.
Use a suitable solvent (such as ethanol or a specialized lab detergent) followed by a
thorough rinse. Collect all decontamination materials as hazardous waste.

» Waste Collection and Storage:

o Store hazardous waste containers in a designated, secure area away from incompatible
materials. Ensure the storage area is well-ventilated.

o Properly label all waste containers with the contents (e.g., "Hazardous Waste: AZ 628,
Solid" or "Hazardous Waste: AZ 628 in DMSO, Liquid"), the date, and the responsible
researcher's name.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Provide the disposal contractor with the Safety Data Sheet (SDS) for AZ 628 to ensure
proper handling and disposal methods are used, which will likely involve incineration at a
permitted facility.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AZ 628.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for J 628 (assumed to be
AZ 628)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577544+#j-628-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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